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For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Mayurone, a naturally occurring sesquiterpenoid, possesses a unique tricyclic carbon

skeleton. This document provides a comprehensive overview of its chemical structure,

including its stereochemistry, and detailed spectroscopic and physical properties. This guide is

intended to serve as a technical resource for researchers in natural product chemistry,

synthetic organic chemistry, and drug discovery who are interested in the chemical

characteristics and potential applications of (+)-Mayurone.

Chemical Structure
(+)-Mayurone is a tetracyclic ketone with the systematic IUPAC name (1aR,4aS,8aS)-4a,8,8-

trimethyl-1a,3,4,5,6,7-hexahydro-1H-cyclopropa[j]naphthalen-2-one.[1] Its molecular formula is

C₁₄H₂₂O.[1] The structure features a fused ring system containing a cyclopropane ring, which

contributes to its conformational rigidity and distinct chemical properties. Another common

synonym for this compound is (+)-15-nor-4-thujopsen-3-one.[1]
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The absolute stereochemistry of the three chiral centers is defined as 1aR, 4aS, and 8aS, as

indicated in the IUPAC name.[1] This specific stereochemical arrangement is crucial for its

biological activity and physical properties, such as its optical rotation.

Chemical Structure Visualization
The 2D chemical structure of (+)-Mayurone, illustrating the connectivity of atoms and the key

functional groups, is presented below.

Caption: 2D Chemical Structure of (+)-Mayurone.

Quantitative Data
A summary of the key physical and spectroscopic data for (+)-Mayurone is provided in the

tables below. This data is essential for the identification and characterization of the compound.

Table 1: Physical Properties
Property Value Reference

Molecular Weight 206.32 g/mol [1]

Melting Point 69.5-70.0 °C [2][3]

Boiling Point (Predicted) 291.5 ± 7.0 °C [2][3]

Density (Predicted) 1.04 ± 0.1 g/cm³ [2][3]

Optical Rotation ([α]D)
Data not available in search

results

Table 2: Spectroscopic Data
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Technique Data Reference

¹H NMR

Specific chemical shifts and

coupling constants not

available in search results.

¹³C NMR
Specific chemical shifts not

available in search results.

Infrared (IR)
Specific absorption bands not

available in search results.

Mass Spectrometry (MS)
Specific fragmentation patterns

not available in search results.

Predicted Collision Cross

Section (Å²)

[M+H]⁺: 151.5, [M+Na]⁺:

160.2, [M-H]⁻: 158.0
[4]

Experimental Protocols
Detailed experimental procedures are critical for the replication of scientific findings. The

following sections outline the general methodologies for the isolation and potential synthesis of

(+)-Mayurone.

Isolation from Natural Sources
(+)-Mayurone has been reported to be isolated from Juniperus species. The general procedure

for the isolation of terpenoids from plant material involves extraction followed by

chromatographic separation.

Protocol: General Procedure for Isolation of Terpenoids from Juniperus Species

Plant Material Collection and Preparation:

Collect fresh plant material (e.g., leaves, stems) of the target Juniperus species.

Air-dry the plant material in a well-ventilated area, protected from direct sunlight.

Grind the dried plant material to a fine powder to increase the surface area for extraction.
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Solvent Extraction:

Macerate the powdered plant material in a suitable organic solvent (e.g., hexane,

dichloromethane, or methanol) at room temperature for an extended period (e.g., 24-72

hours). The choice of solvent depends on the polarity of the target compounds.

Alternatively, perform Soxhlet extraction for a more efficient extraction process.

Filter the extract to remove solid plant material.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude extract.

Chromatographic Purification:

Subject the crude extract to column chromatography over silica gel.

Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g.,

hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate).

Collect fractions and monitor them by thin-layer chromatography (TLC) to identify fractions

containing compounds of interest.

Combine fractions containing the target compound and concentrate them.

Further purify the isolated compound using preparative TLC or high-performance liquid

chromatography (HPLC) to obtain pure (+)-Mayurone.

Total Synthesis
The total synthesis of a natural product like (+)-Mayurone is a complex undertaking that

confirms its structure and allows for the preparation of analogues for structure-activity

relationship studies. While a specific detailed protocol for the total synthesis of (+)-Mayurone
was not found in the provided search results, a general workflow for a multi-step organic

synthesis is outlined below.

Logical Workflow for a Hypothetical Total Synthesis of (+)-Mayurone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

